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Compound of Interest

Compound Name: Epitalon (TFA)

Cat. No.: B8087386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the subcutaneous administration of

Epitalon TFA to mice, based on established research methodologies. The information is

intended to guide researchers in designing and executing in vivo studies to investigate the

biological effects of Epitalon.

Overview and Mechanism of Action
Epitalon (also known as Epithalon or AGAG peptide) is a synthetic tetrapeptide (Ala-Glu-Asp-

Gly) that was developed based on the natural peptide Epithalamin, which is isolated from the

pineal gland.[1] Epitalon TFA is the trifluoroacetate salt of this peptide.

Research suggests that Epitalon exerts its biological effects through several mechanisms:

Telomerase Activation: Epitalon is reported to activate the enzyme telomerase, which is

responsible for maintaining the length of telomeres, the protective caps at the ends of

chromosomes.[1][2] Telomere shortening is a hallmark of cellular aging, and by preserving

telomere length, Epitalon may help to slow down the aging process at a cellular level.[3]

Antioxidant Properties: Epitalon has demonstrated antioxidant activity by enhancing the

expression of antioxidant enzymes and scavenging free radicals.[3] This can help to protect

cells from oxidative stress, a key contributor to aging and age-related diseases.[3]
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Regulation of Gene Expression: Studies suggest that Epitalon can modulate the expression

of genes involved in various cellular processes, including proliferation and differentiation.

Neuroendocrine Effects: As a derivative of a pineal gland peptide, Epitalon is thought to

influence the neuroendocrine system, including the regulation of melatonin production, which

plays a crucial role in circadian rhythms.

Quantitative Data Summary
The following tables summarize the key quantitative data from a representative study

investigating the long-term effects of Epitalon TFA subcutaneous injections in female Swiss-

derived SHR mice.

Table 1: Dosing and Administration Protocol

Parameter Value Reference

Animal Model
Female Swiss-derived SHR

mice

Starting Age 3 months

Dosage per Mouse 1.0 µg

Approximate Dosage (per kg) 30-40 µg/kg

Administration Route Subcutaneous (SC) injection

Injection Volume 0.1 mL

Vehicle Normal Saline (0.9% NaCl)

Frequency
5 consecutive days every

month

Duration
Until natural death of the

animals

Table 2: Summary of Reported Biological Effects in Mice
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Parameter Observation Reference

Lifespan

Increased the maximum

lifespan by 12.3% and the

lifespan of the last 10% of

survivors by 13.3%. No

significant effect on mean

lifespan.

Tumor Incidence

Did not influence total

spontaneous tumor incidence

but inhibited the development

of leukemia (6-fold decrease).

Chromosomal Aberrations

Decreased the frequency of

chromosome aberrations in

bone marrow cells by 17.1%.

Estrous Function

Slowed down the age-related

switching-off of estrous

function.

Food Consumption & Body

Weight
No significant influence.

Experimental Protocols
Preparation of Epitalon TFA Solution for Injection
This protocol describes the reconstitution of lyophilized Epitalon TFA powder to a final

concentration of 10 µg/mL for subcutaneous injection in mice.

Materials:

Epitalon TFA (lyophilized powder)

Sterile normal saline (0.9% NaCl) for injection

Sterile, pyrogen-free vials
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Sterile syringes and needles (e.g., 27-30 gauge)

Calibrated micropipettes

Laminar flow hood or a clean, designated workspace

Procedure:

Equilibrate: Allow the vial of lyophilized Epitalon TFA and the sterile saline to come to room

temperature before use.

Aseptic Technique: Perform all subsequent steps under a laminar flow hood or using strict

aseptic techniques to prevent contamination.

Reconstitution Calculation:

The target dose is 1.0 µg of Epitalon in a 0.1 mL injection volume.

This requires a final concentration of 10 µg/mL.

To prepare 1 mL of this solution, you will need 10 µg of Epitalon TFA.

If your starting vial contains 1 mg (1000 µg) of lyophilized powder, you will need to perform

a serial dilution.

Initial Reconstitution (Stock Solution):

Carefully uncap the vial of lyophilized Epitalon TFA.

Using a sterile syringe, slowly add 1 mL of sterile normal saline to the vial. Direct the

stream of saline against the side of the vial to avoid foaming.

Gently swirl the vial to dissolve the powder. Do not shake vigorously, as this can denature

the peptide.

This will result in a stock solution with a concentration of 1 mg/mL (1000 µg/mL).

Serial Dilution (Working Solution):
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In a sterile vial, add 990 µL of sterile normal saline.

Using a calibrated micropipette, transfer 10 µL of the 1000 µg/mL stock solution to the vial

containing the saline.

Gently mix the solution by inverting the vial several times.

This will result in a working solution with a final concentration of 10 µg/mL.

Storage:

The reconstituted working solution should be stored at 2-8°C and used promptly. For

longer-term storage, it is recommended to aliquot the stock solution and store it at -20°C

or below. Avoid repeated freeze-thaw cycles.

Subcutaneous Injection Protocol in Mice
This protocol outlines the procedure for administering the prepared Epitalon TFA solution to

mice.

Materials:

Prepared Epitalon TFA working solution (10 µg/mL)

Control vehicle (sterile normal saline)

Mice (e.g., female Swiss-derived SHR)

Sterile insulin syringes with integrated needles (e.g., 28-30 gauge)

Appropriate animal restraint device (optional)

70% ethanol for disinfection

Procedure:

Animal Handling: Handle the mice gently to minimize stress. If necessary, use an appropriate

restraint device.
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Syringe Preparation:

Gently mix the vial of Epitalon TFA working solution.

Draw 0.1 mL of the solution into a sterile insulin syringe. Ensure there are no air bubbles.

Prepare separate syringes with 0.1 mL of sterile normal saline for the control group.

Injection Site: The subcutaneous injection is typically administered in the loose skin over the

back, between the shoulder blades (scruff) or in the flank region.

Injection Technique:

Securely hold the mouse and lift a fold of skin at the chosen injection site.

Insert the needle at the base of the skin tent, parallel to the body.

Gently pull back on the plunger to ensure the needle has not entered a blood vessel

(aspiration).

Slowly inject the entire 0.1 mL volume.

Withdraw the needle and gently apply pressure to the injection site for a few seconds.

Post-Injection Monitoring: Return the mouse to its cage and monitor for any immediate

adverse reactions.

Dosing Schedule: Administer the injections for 5 consecutive days. This cycle is repeated

every month for the duration of the study.

Visualizations
Experimental Workflow
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Fig. 1: Experimental workflow for long-term Epitalon administration in mice.

Proposed Signaling Pathway of Epitalon
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Fig. 2: Proposed signaling pathways of Epitalon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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